Cas no 6401-17-8 (1,2-Propanedione, 1-(3-nitrophenyl)-)

1,2-Propanedione, 1-(3-nitrophenyl)- structure
6401-17-8 structure
Product Name:1,2-Propanedione, 1-(3-nitrophenyl)-
CAS No:6401-17-8
MF:C9H7NO4
MW:193.156182527542
CID:425153
PubChem ID:13585601
Update Time:2025-04-19

1,2-Propanedione, 1-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanedione, 1-(3-nitrophenyl)-
    • 1-(3-nitrophenyl)propane-1,2-dione
    • DTXSID10544400
    • 6401-17-8
    • AKOS017514500
    • Inchi: 1S/C9H7NO4/c1-6(11)9(12)7-3-2-4-8(5-7)10(13)14/h2-5H,1H3
    • InChI Key: AYPJXGCCAPBHLU-UHFFFAOYSA-N
    • SMILES: O=C(C(C)=O)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 193.03751
  • Monoisotopic Mass: 193.03750770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 80Ų

Experimental Properties

  • PSA: 77.28
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